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Compound of Interest

Compound Name: 4-iodo-1-(oxetan-3-yl)-1H-pyrazole

Cat. No.: B1400514

In-Depth Technical Guide: 4-iodo-1-(oxetan-3-
yl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and predicted mass
spectrometry data for 4-iodo-1-(oxetan-3-yl)-1H-pyrazole. Despite a comprehensive search of
scientific literature, patent databases, and chemical supplier information, experimental Nuclear
Magnetic Resonance (NMR) and detailed mass spectrometry data for this specific compound
are not publicly available at this time. Similarly, a specific, detailed experimental protocol for its
synthesis and characterization has not been found in the public domain.

This guide presents the known properties of the compound and offers a generalized
experimental protocol for the synthesis of similar 4-iodopyrazoles based on established
chemical literature. Additionally, predictive data and structural diagrams are provided to assist
researchers in their work with this molecule.

Chemical Properties
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Property Value Source
CAS Number 1314393-99-1 [1]
Molecular Formula CeH7IN20 [1]
Molecular Weight 250.04 g/mol [2]

. Typically >95% (as per
Purity _ _ [1]
commercial suppliers)

Predicted Mass Spectrometry Data

While experimental mass spectrometry data is unavailable, predicted m/z values for various
adducts of 4-iodo-1-(oxetan-3-yl)-1H-pyrazole have been calculated and are presented
below. These values can serve as a reference for researchers conducting mass spectrometry
analysis on this compound.

Adduct Predicted m/z
[M+H]* 250.96759
+Na )
[M+Na]* 272.94953
[M-H]~ 248.95303
+ 4 .
[M+NHa]* 267.99413
[M+K]* 288.92347
[M]* 249.95976
M]~ 249.96086

Data sourced from PubChemlLite.[3]

Experimental Protocols

Note: A specific experimental protocol for the synthesis of 4-iodo-1-(oxetan-3-yl)-1H-pyrazole
is not publicly available. The following is a generalized procedure for the N-alkylation of a
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pyrazole with an oxetane derivative and subsequent iodination, based on common organic
synthesis methodologies.

General Synthesis of 1-(oxetan-3-yl)-1H-pyrazole:

This procedure describes the initial synthesis of the pyrazole core with the oxetane substituent,
which would be followed by an iodination step.

o Materials: 1H-pyrazole, 3-bromooxetane (or a similar leaving group-substituted oxetane), a
suitable base (e.g., sodium hydride, potassium carbonate), and an appropriate solvent (e.g.,
dimethylformamide (DMF), acetonitrile).

e Procedure:

o To a solution of 1H-pyrazole in the chosen solvent, add the base portion-wise at a
controlled temperature (e.g., 0 °C).

o Stir the mixture for a period to allow for the deprotonation of the pyrazole.
o Add 3-bromooxetane to the reaction mixture.

o Allow the reaction to proceed at room temperature or with gentle heating until completion,
monitoring by a suitable technique (e.g., Thin Layer Chromatography).

o Upon completion, quench the reaction with water and extract the product with an organic
solvent.

o Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na2S0Oa), and
concentrate it under reduced pressure.

o Purify the crude product by column chromatography to yield 1-(oxetan-3-yl)-1H-pyrazole.
General lodination of a Pyrazole Ring:
This procedure describes the subsequent iodination at the 4-position of the pyrazole ring.

o Materials: 1-(oxetan-3-yl)-1H-pyrazole, an iodinating agent (e.g., N-iodosuccinimide (NIS),
iodine), and a suitable solvent (e.g., acetonitrile, dichloromethane).
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e Procedure:

o

Dissolve 1-(oxetan-3-yl)-1H-pyrazole in the chosen solvent.
o Add the iodinating agent to the solution.
o Stir the reaction at room temperature or with gentle heating, monitoring for completion.

o Once the reaction is complete, quench any remaining iodinating agent with a reducing
agent solution (e.g., sodium thiosulfate).

o Extract the product with an organic solvent.

o Wash the organic layer with water and brine, dry it over an anhydrous salt, and
concentrate it under reduced pressure.

o Purify the crude product by column chromatography or recrystallization to obtain 4-iodo-1-
(oxetan-3-yl)-1H-pyrazole.

Visualizations

The following diagrams illustrate the chemical structure of 4-iodo-1-(oxetan-3-yl)-1H-pyrazole
and a general workflow for its synthesis and characterization.
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Chemical Structure of 4-iodo-1-(oxetan-3-yl)-1H-pyrazole

Pyrazole Ring

\Oxetane Ring
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General Workflow for Synthesis and Characterization

Synthesis of 4-iodo-1-(oxetan-3-yl)-1H-pyrazole

Purification (e.g., Column Chromatography)

i
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-iodo-1-(oxetan-3-yl)-1H-pyrazole NMR and mass
spectrometry data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1400514#4-iodo-1-oxetan-3-yl-1h-pyrazole-nmr-and-
mass-spectrometry-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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